Cas no 1391053-25-0 (N,N’-Bis2-(2-chlorobenzoyl)-4-nitrophenylimidodicarbonic Diamide(Clonazepam Impurity))

• Product Name: N,N’-Bis2-(2-chlorobenzoyl)-4-nitrophenylimidodicarbonic Diamide(Clonazepam Impurity)
• CAS No: 1391053-25-0
• MF: C₂₈H₁₇Cl₂N₅O₈
• MW: 622.369284391403
• CID: 4554354
• Update Time: 2025-05-28

N,N’-Bis2-(2-chlorobenzoyl)-4-nitrophenylimidodicarbonic Diamide(Clonazepam Impurity) Chemical and Physical Properties

Names and Identifiers

• N,N’-Bis[2-(2-chlorobenzoyl)-4-nitrophenyl]imidodicarbonic Diamide (Clonazepam Impurity)
• 1-[2-(2-chlorobenzoyl)-4-nitrophenyl]-3-[[2-(2-chlorobenzoyl)-4-nitrophenyl]carbamoyl]urea
• Clonazepam Impurity 4
• Urea, N-[2-(2-chlorobenzoyl)-4-nitrophenyl]-N'-[[[2-(2-chlorobenzoyl)-4-nitrophenyl]amino]carbonyl]-
• ClozepamImpurity4
• N,N’-Bis2-(2-chlorobenzoyl)-4-nitrophenylimidodicarbonic Diamide(Clonazepam Impurity)

• Inchi： 1S/C28H17Cl2N5O8/c29-21-7-3-1-5-17(21)25(36)19-13-15(34(40)41)9-11-23(19)31-27(38)33-28(39)32-24-12-10-16(35(42)43)14-20(24)26(37)18-6-2-4-8-22(18)30/h1-14H,(H3,31,32,33,38,39)
• InChI Key： DWLCBMFUVQKASU-UHFFFAOYSA-N
• SMILES： N(C1=CC=C([N+]([O-])=O)C=C1C(=O)C1=CC=CC=C1Cl)C(NC(NC1=CC=C([N+]([O-])=O)C=C1C(=O)C1=CC=CC=C1Cl)=O)=O

N,N’-Bis2-(2-chlorobenzoyl)-4-nitrophenylimidodicarbonic Diamide(Clonazepam Impurity) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N,N’-Bis2-(2-chlorobenzoyl)-4-nitrophenylimidodicarbonic Diamide(Clonazepam Impurity)

In-Depth Analysis of N,N’-Bis2-(2-chlorobenzoyl)-4-nitrophenylimidodicarbonic Diamide (CAS No. 1391053-25-0) and Its Role as a Clonazepam Impurity

The compound N,N’-Bis2-(2-chlorobenzoyl)-4-nitrophenylimidodicarbonic Diamide (CAS No. 1391053-25-0), often referred to as a Clonazepam Impurity, has garnered significant attention in pharmaceutical research and quality control. This specialized impurity is critical in the analysis of benzodiazepine derivatives, particularly in ensuring the purity and safety of active pharmaceutical ingredients (APIs). With the growing demand for high-purity pharmaceuticals, understanding such impurities is essential for regulatory compliance and patient safety.

One of the most searched questions in the field is: "What are the common impurities in Clonazepam?" This compound, as a process-related impurity, often emerges during the synthesis of Clonazepam or its analogs. Researchers and manufacturers must meticulously monitor its presence to adhere to strict guidelines set by agencies like the FDA and EMA. The structural complexity of N,N’-Bis2-(2-chlorobenzoyl)-4-nitrophenylimidodicarbonic Diamide makes it a challenging analyte, requiring advanced techniques such as HPLC or LC-MS for accurate detection.

Recent trends in pharmaceutical analytics highlight the importance of impurity profiling, especially for drugs with narrow therapeutic indices. The presence of even trace amounts of impurities like CAS No. 1391053-25-0 can impact drug efficacy and safety. This aligns with the increasing focus on genotoxic impurities (GTIs) and their potential risks, a topic frequently searched by professionals in the field. Analytical methods must be validated to detect this impurity at levels as low as parts per million (ppm).

Another hot topic is the synthetic pathways leading to the formation of Clonazepam Impurities. Understanding the chemical reactions that produce N,N’-Bis2-(2-chlorobenzoyl)-4-nitrophenylimidodicarbonic Diamide helps in optimizing manufacturing processes to minimize its generation. This is particularly relevant for generic drug manufacturers aiming to meet ICH Q3A/B guidelines. The nitro and chlorobenzoyl functional groups in this compound also make it a subject of interest in structure-activity relationship (SAR) studies.

From an analytical perspective, the detection and quantification of CAS No. 1391053-25-0 require robust chromatographic methods. Researchers often search for "HPLC methods for Clonazepam impurity analysis", underscoring the need for standardized protocols. The compound’s UV absorption characteristics, influenced by its nitrophenyl moiety, facilitate its identification using UV detectors. Additionally, mass spectrometry provides confirmatory data, ensuring precise impurity tracking.

The pharmaceutical industry’s shift toward green chemistry has also impacted impurity control strategies. Reducing the formation of N,N’-Bis2-(2-chlorobenzoyl)-4-nitrophenylimidodicarbonic Diamide through solvent selection or catalytic improvements is a growing area of research. This aligns with broader sustainability goals and regulatory pressures to minimize hazardous byproducts. Such innovations are often highlighted in forums discussing "sustainable pharmaceutical manufacturing."

In conclusion, N,N’-Bis2-(2-chlorobenzoyl)-4-nitrophenylimidodicarbonic Diamide (CAS No. 1391053-25-0) exemplifies the critical role of impurity analysis in modern drug development. Its study not only ensures compliance but also drives advancements in analytical and synthetic chemistry. As the industry continues to prioritize drug safety and quality assurance, this compound remains a key focus for researchers and regulators alike.